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Compound of Interest

Compound Name: 3-(2-Thienyl)pyridine

CAS No.: 21298-53-3

Cat. No.: B186547

Get Quote

Abstract: This technical guide provides a comprehensive overview of 3-(2-Thienyl)pyridine, a

heterocyclic compound of significant interest in medicinal chemistry and materials science. The

document covers its nomenclature, physicochemical properties, a detailed experimental

protocol for its synthesis, and a general workflow for the evaluation of its biological activities.

This guide is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Nomenclature
The compound with the chemical structure of a pyridine ring substituted with a thiophene ring

at the 3-position is systematically named according to IUPAC nomenclature.

IUPAC Name: 3-(thiophen-2-yl)pyridine

Synonyms: 2-(3-Pyridyl)thiophene[1][2][3]

CAS Number: 21298-53-3[1][2]
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Physicochemical Properties
A summary of the key quantitative data for 3-(2-Thienyl)pyridine is presented in the table

below. These properties are crucial for its application in various experimental settings.

Property Value Reference

Molecular Formula C₉H₇NS [1][2][4]

Molecular Weight 161.22 g/mol [1][2][4]

Appearance
White to yellow to green clear

liquid
[1]

Boiling Point 95-100 °C at 1 mmHg [4]

Density 1.2 g/mL [1]

Refractive Index (n20D) 1.6480 - 1.65 [1][4]

Synthesis of 3-(2-Thienyl)pyridine
The synthesis of 3-(2-Thienyl)pyridine can be efficiently achieved through a palladium-

catalyzed cross-coupling reaction, such as the Suzuki-Miyaura reaction. This method is widely

used for the formation of C-C bonds between aromatic rings and is known for its high yields

and tolerance of various functional groups.

This protocol describes a general procedure for the synthesis of 3-(2-Thienyl)pyridine from 3-

bromopyridine and thiophene-2-boronic acid.

Materials:

3-Bromopyridine

Thiophene-2-boronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)
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Potassium carbonate (K₂CO₃)

Toluene

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a round-bottom flask, add 3-bromopyridine (1.0 eq), thiophene-2-boronic

acid (1.2 eq), potassium carbonate (2.0 eq), palladium(II) acetate (0.02 eq), and

triphenylphosphine (0.08 eq).

Solvent Addition: Add a 4:1 mixture of toluene and water to the flask.

Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) for

10-15 minutes.

Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor

the reaction progress using thin-layer chromatography (TLC). The reaction is typically

complete within 12-24 hours.

Workup: Once the reaction is complete, cool the mixture to room temperature. Add ethyl

acetate to dilute the mixture and transfer it to a separatory funnel.

Extraction: Wash the organic layer with water and then with brine. Dry the organic layer over

anhydrous magnesium sulfate.

Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the

crude product by column chromatography on silica gel using a suitable eluent system (e.g., a

gradient of hexane and ethyl acetate) to obtain pure 3-(2-Thienyl)pyridine.
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Characterization: Confirm the structure and purity of the final product using spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological and Pharmacological Significance
Thienylpyridine derivatives are recognized for their diverse biological activities, making them

attractive scaffolds in drug discovery.[1] Studies have shown that compounds containing the

thienylpyridine core exhibit a range of pharmacological properties, including:

Insecticidal Activity[5]

Antimicrobial and Antifungal Activities

Cytotoxic Activity against Cancer Cell Lines

Potential as Neuropsychiatric Agents[6]

The unique electronic properties and the ability of the nitrogen and sulfur atoms to form

hydrogen bonds and coordinate with metal ions in biological targets contribute to their

therapeutic potential.[1]

Diagrams
The following diagrams illustrate the synthetic pathway and a general workflow for the

biological evaluation of 3-(2-Thienyl)pyridine and its derivatives.
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Synthesis of 3-(2-Thienyl)pyridine via Suzuki Coupling

Reactants Reaction Conditions
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Thiophene-2-boronic acid Catalyst:
Pd(OAc)2 / PPh3
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3-(2-Thienyl)pyridine
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Caption: Synthetic scheme for 3-(2-Thienyl)pyridine.
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Workflow for Biological Evaluation of Thienylpyridine Derivatives
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Caption: General workflow for biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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